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Compound of Interest

Compound Name: Usp1-IN-9
Cat. No.: B15585137
Get Quote
\ J

The proper disposal of specialized research chemicals is paramount for maintaining a safe
laboratory environment and ensuring environmental protection. For researchers, scientists, and
drug development professionals working with Usp1-IN-9, a potent and selective inhibitor of
ubiquitin-specific protease 1 (USP1), adherence to established disposal protocols is a critical
aspect of the experimental workflow.[1][2] While a specific Safety Data Sheet (SDS) with
explicit disposal instructions for Usp1-IN-9 is not publicly available, this guide provides a
comprehensive, step-by-step procedure for its proper disposal based on general best practices
for laboratory chemical waste management.

Chemical and Physical Properties of Usp1-IN-9

Understanding the basic properties of a compound is the first step in determining its
appropriate handling and disposal. Usp1-IN-9, also identified as KSQ-4279, is a complex
heterocyclic molecule.[2][3]
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Property Data
Synonyms KSQ-4279, USP1-IN-1[2][3]
Molecular Formula C27H25F3N8O[2]
Molecular Weight 534.54 g/mol [2]
B Insoluble in water; Soluble in DMSO (100
Solubility
mg/mL) and Ethanol (100 mg/mL)[2]
Powder: 3 years at -20°C; In solvent: 1 year at
Storage

-80°C, 1 month at -20°C[2]

Step-by-Step Disposal Protocol for Usp1-IN-9

The following protocol is a general guideline. Researchers must always consult and adhere to
their institution's specific Environmental Health and Safety (EHS) procedures and all applicable
federal, state, and local regulations.[4][5]

Personal Protective Equipment (PPE)

Before handling Usp1-IN-9 for disposal, ensure appropriate PPE is worn. This includes, at a

minimum;

o Safety glasses or goggles
e Alab coat

o Chemical-resistant gloves

If handling the powdered form, a dust mask or respirator may be necessary to prevent
inhalation. All handling of Usp1-IN-9 waste should ideally be performed within a certified
chemical fume hood.[6]

Waste Identification and Segregation

Properly identifying and segregating chemical waste is crucial to prevent dangerous reactions.

[7]L8]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.selleckchem.com/products/ksq-4279.html
https://pubchem.ncbi.nlm.nih.gov/compound/Usp1-IN-1
https://www.selleckchem.com/products/ksq-4279.html
https://www.selleckchem.com/products/ksq-4279.html
https://www.selleckchem.com/products/ksq-4279.html
https://www.selleckchem.com/products/ksq-4279.html
https://www.benchchem.com/product/b15585137/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-usp1-in-9-a-procedural-guide
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Specialized_Research_Chemicals_A_Guide_for_EGFR_IN_112.pdf
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-drug-waste
https://www.benchchem.com/product/b15585137/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-usp1-in-9-a-procedural-guide
https://www.benchchem.com/product/b15585137/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-usp1-in-9-a-procedural-guide
https://www.benchchem.com/pdf/Safeguarding_Research_A_Step_by_Step_Guide_to_the_Proper_Disposal_of_PDE_9_Inhibitors.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Unused or Expired Product: Pure, unused, or expired Usp1-IN-9 should be disposed of in its
original container if possible, or in a new, compatible container.[7][9] It must be treated as
hazardous chemical waste and should never be discarded in the regular trash or down the
drain.[4][10]

o Contaminated Materials: Any materials that have come into contact with Usp1-IN-9 are
considered contaminated and must be disposed of as hazardous waste. This includes:

Gloves

[¢]

[e]

Pipette tips

Vials and tubes

[e]

o

Bench paper and wipes[4][9]

o Solutions: All solutions containing Usp1-IN-9 must be collected for chemical waste disposal.
[4] Do not mix with incompatible waste streams. For instance, halogenated and non-
halogenated solvent wastes are often collected separately.[7]

Waste Collection and Storage

e Solid Waste: Collect solid waste, such as contaminated lab supplies and unused powder, in
a designated, puncture-resistant container or a clearly labeled bag for chemical waste.[4][9]

» Liquid Waste: Collect liquid waste in a chemically resistant container with a secure, screw-on
cap.[4][8] The container should be compatible with the solvent used (e.g., do not store acidic
solutions in metal containers).[9]

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Usp1-IN-9," the solvent/constituents with percentages, and the date
accumulation began.[6][8][11]

o Storage Location: Store waste containers in a designated and secure satellite accumulation
area within the laboratory.[4][11] This area should be well-ventilated and away from
incompatible materials.[4] Ensure containers are kept closed except when adding waste.[8]
[11]
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Disposal Request and Pickup

Once a waste container is full or has been in accumulation for the maximum allowed time
(regulations vary by location), arrange for its disposal through your institution's EHS
department.[6] Complete a hazardous waste pickup request form as required, providing
accurate information about the waste's composition and quantity.[6][8]

Hazardous Waste Accumulation Guidelines

Institutions must adhere to strict limits on the amount of hazardous waste stored in satellite
accumulation areas. The following table summarizes typical regulatory limits.

Waste Type Maximum Accumulation Volume
Hazardous Waste 55 gallons[6][11]
Acutely Hazardous Waste (P-list) 1 quart (liquid) or 1 kilogram (solid)[11]

Note: While it is not confirmed if Usp1-IN-9 is classified as acutely hazardous, it is prudent to

handle it with a high degree of caution and minimize accumulation.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of Usp1-IN-9.
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Caption: Workflow for the safe disposal of Usp1-IN-9 from point of generation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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